Cas no 1021339-30-9 (tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate)

• Product Name: tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate
• CAS No: 1021339-30-9
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• MDL: MFCD10574976
• CID: 1070225
• PubChem ID: 329771485
• Update Time: 2025-06-09

tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chloro-3-hydroxypyridin-2-yl)carbamate
• tert-Butyl 4-chloro-3-hydroxypyridin-2-ylcarbamate
• AKOS015850047
• 1021339-30-9
• SCHEMBL23209488
• CS-0169478
• EN300-4353964
• DB-029436
• A934219
• MFCD10574976
• WQB33930
• tert-Butyl(4-chloro-3-hydroxypyridin-2-yl)carbamate
• TERT-BUTYL 4-CHLORO-3-HYDROXYPYRIDIN-2-YL CARBAMATE
• tert-Butyl 4-chloro-3-hydroxypyridin-2-ylcarbamate, AldrichCPR
• DTXSID60649797
• tert-butyl N-(4-chloro-3-hydroxypyridin-2-yl)carbamate
• tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate

• MDL： MFCD10574976
• Inchi： 1S/C10H13ClN2O3/c1-10(2,3)16-9(15)13-8-7(14)6(11)4-5-12-8/h4-5,14H,1-3H3,(H,12,13,15)
• InChI Key： XNPOKIQJADWOCY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.0614700g/mol
• Monoisotopic Mass: 244.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.4Ų

tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate

Comprehensive Overview of tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate (CAS No. 1021339-30-9)

The compound tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate (CAS No. 1021339-30-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine ring and carbamate functional group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in targeting enzyme inhibition and modulating biological pathways.

One of the key reasons for the growing interest in tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate is its role in the development of novel therapeutics. The presence of both chloro and hydroxy substituents on the pyridine ring enhances its reactivity, allowing for further functionalization. This versatility aligns with current trends in medicinal chemistry, where researchers are increasingly focusing on small molecule inhibitors and targeted therapies. The compound's CAS No. 1021339-30-9 is often referenced in patents and scientific literature, highlighting its importance in cutting-edge research.

In addition to its pharmaceutical applications, tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate is also explored in material science. Its stability under various conditions makes it a candidate for designing advanced polymers and coatings. Users searching for high-performance materials or functional intermediates will find this compound relevant, as it offers a balance between reactivity and durability. The carbamate group, in particular, is known for its role in enhancing material properties, such as thermal resistance and mechanical strength.

Another area of interest is the compound's potential in agrochemical formulations. With the increasing demand for sustainable agriculture and eco-friendly pesticides, researchers are investigating tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate as a building block for developing new crop protection agents. Its ability to interact with biological targets in pests while minimizing environmental impact aligns with global trends toward greener solutions. This has led to a surge in searches for agrochemical intermediates and biodegradable compounds.

The synthesis and characterization of tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate are well-documented, with detailed protocols available in peer-reviewed journals. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm its structure. For laboratories and manufacturers, understanding these methods is crucial for quality control and scalability. Searches for synthetic routes and analytical validation often include references to this compound.

From a commercial perspective, CAS No. 1021339-30-9 is listed in several chemical catalogs, with suppliers offering it in varying quantities. The compound's pricing and availability are influenced by factors such as raw material costs and production scale. Businesses looking for bulk suppliers or custom synthesis services frequently inquire about this molecule, underscoring its economic significance in the fine chemicals market.

Looking ahead, the future of tert-Butyl 4-Chloro-3-hydroxypyridin-2-ylcarbamate appears promising, with ongoing research exploring its applications in personalized medicine and smart materials. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in both academic and industrial circles. Its combination of structural uniqueness and functional adaptability ensures its relevance in addressing contemporary challenges across multiple disciplines.